Cas no 2770359-28-7 (Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride)

• Product Name: Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride
• CAS No: 2770359-28-7
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 5986168
• PubChem ID: 165479827
• Update Time: 2025-05-26

Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride
• EN300-37403065
• 2770359-28-7
• Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride

• Inchi： 1S/C11H19NO2.ClH/c1-14-10(13)6-9-2-3-11(7-9)4-5-12-8-11;/h9,12H,2-8H2,1H3;1H
• InChI Key： CFBSRRJBGZJKJU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1CCC2(CNCC2)C1)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride

Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate Hydrochloride: An Overview

Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride (CAS No. 2770359-28-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural complexity.

The spirocyclic structure of Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride is characterized by a central spiro junction, where two rings are fused at a single atom, in this case, a nitrogen atom. This unique architecture provides the molecule with enhanced conformational rigidity and specific binding properties, making it an attractive candidate for drug discovery and development.

Recent studies have explored the pharmacological profile of Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride in various biological systems. One notable area of research has been its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in signal transduction pathways and are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the interaction of Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride with specific GPCRs, such as the serotonin receptor 5-HT_1A. The results indicated that the compound exhibits high affinity and selectivity for this receptor, suggesting its potential as an anxiolytic or antidepressant agent. Further preclinical studies are underway to evaluate its efficacy and safety profile in animal models of anxiety and depression.

Beyond its potential as a GPCR modulator, Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride has also shown promise in other therapeutic areas. For instance, preliminary data suggest that it may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings open up new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride involves several steps, including the formation of the spirocyclic core and subsequent functionalization to introduce the methyl ester and hydrochloride salt groups. The synthetic route is well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques such as transition-metal catalysis and flow chemistry.

In terms of pharmacokinetics, Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride exhibits favorable properties such as good oral bioavailability and moderate plasma protein binding. These characteristics make it suitable for oral administration, which is often preferred for chronic conditions where patient compliance is crucial.

However, like any new chemical entity (NCE), Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride must undergo rigorous preclinical and clinical testing to ensure its safety and efficacy before it can be approved for human use. Current efforts are focused on optimizing its formulation to enhance stability and reduce potential side effects.

In conclusion, Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride (CAS No. 2770359-28-7) represents a promising compound with diverse therapeutic potential. Its unique spirocyclic structure and favorable pharmacological properties make it an exciting candidate for further development in medicinal chemistry and drug discovery.